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Compound of Interest

Compound Name: Ethyl 3-methoxypropionate

Cat. No.: B083209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ethyl 3-methoxypropionate, a versatile ether-ester, has garnered significant

attention beyond its conventional use as an industrial solvent. Its unique structural features and

reactivity profile are paving the way for innovative applications in scientific research, particularly

in the synthesis of complex bioactive molecules and pharmaceuticals. This technical guide

provides an in-depth exploration of the current and potential research applications of Ethyl 3-
methoxypropionate, offering a comprehensive resource for scientists at the forefront of

discovery.

Physicochemical and Spectroscopic Profile
A thorough understanding of the physicochemical and spectroscopic properties of Ethyl 3-
methoxypropionate is fundamental to its application in research. The following tables

summarize key quantitative data for Ethyl 3-methoxypropionate and its closely related

analog, Methyl 3-methoxypropionate, for comparative purposes.

Table 1: Physicochemical Properties
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Property Ethyl 3-methoxypropionate
Methyl 3-
methoxypropionate

CAS Number 10606-42-5 3852-09-3[1]

Molecular Formula C₆H₁₂O₃ C₅H₁₀O₃[1]

Molecular Weight 132.16 g/mol 118.13 g/mol [1]

Boiling Point 158 °C 142-143 °C[1][2]

Density 0.98 g/cm³ 1.009 g/mL at 25 °C[1][2]

Refractive Index 1.4030-1.4060 n20/D 1.402[1][2]

Flash Point 53 °C (127.4 °F) 47 °C (116.6 °F)[1]

Water Solubility Data not readily available 428.60 g/L at 25 °C[3]

Vapor Pressure Data not readily available 5.3±0.3 mmHg at 25°C[4]

Table 2: Spectroscopic Data Summary

Spectroscopic Technique Ethyl 3-methoxypropionate

¹H NMR (400 MHz, CDCl₃)
δ (ppm): 4.16 (q, 2H), 3.66 (t, 2H), 3.35 (s, 3H),

2.57 (t, 2H), 1.27 (t, 3H)

¹³C NMR Data not readily available in searched sources.

Infrared (IR)
Characteristic peaks expected for C=O (ester)

and C-O-C (ether) functional groups.

Mass Spectrometry (MS)

Molecular Ion (M⁺): 132. Key fragments may

include loss of the ethoxy group (-OCH₂CH₃) or

other characteristic cleavages.

Research Applications in Synthesis
The primary research application of Ethyl 3-methoxypropionate lies in its role as a versatile

building block for the synthesis of more complex and often biologically active molecules. Its
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bifunctional nature, possessing both an ester and an ether group, allows for a range of

chemical transformations.

Synthesis of Bioactive Polypropionates
Polypropionates are a large class of natural products known for their diverse biological

activities, including antimicrobial, antifungal, and cytotoxic properties. The synthesis of these

complex molecules often relies on the iterative coupling of smaller propionate units. While a

specific detailed protocol for the direct use of Ethyl 3-methoxypropionate in a multi-step

polypropionate synthesis was not found in the immediate search results, its structural motif is a

key component of this class of molecules. The general strategy involves the use of propionate-

derived building blocks in stereoselective aldol reactions or other carbon-carbon bond-forming

reactions to construct the characteristic alternating methyl and hydroxyl/methoxy-bearing

carbon skeleton.

Role in Asymmetric Synthesis
The development of stereoselective synthetic methods is crucial in medicinal chemistry, as the

chirality of a molecule often dictates its biological activity. Ethyl 3-methoxypropionate and its

derivatives can serve as prochiral substrates or precursors in asymmetric synthesis. For

instance, the reduction of the keto group in a modified propionate chain or the stereoselective

addition to the carbon-carbon double bond of a related acrylate can lead to the formation of

chiral centers.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of a named bioactive molecule

using Ethyl 3-methoxypropionate as a starting material is not readily available in the public

domain literature searched, a general procedure for a key synthetic transformation, the Michael

addition to an acrylate, which is a common reaction for this class of compounds, is provided

below. This protocol is based on analogous reactions and is intended to be illustrative of the

types of synthetic manipulations in which Ethyl 3-methoxypropionate could be involved.

Illustrative Protocol: Michael Addition for the Synthesis of a Substituted Propionate

Objective: To demonstrate a general method for the carbon-carbon bond formation at the β-

position of an acrylate, a reaction type relevant to the elaboration of the Ethyl 3-
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methoxypropionate backbone.

Materials:

Ethyl acrylate

A suitable nucleophile (e.g., a malonic ester, a nitroalkane, or a Gilman reagent)

A suitable base or catalyst (e.g., sodium ethoxide, DBU, or a copper catalyst for Gilman

reagents)

Anhydrous solvent (e.g., ethanol, THF, or diethyl ether)

Quenching solution (e.g., saturated aqueous ammonium chloride)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

To a solution of the nucleophile in the anhydrous solvent under an inert atmosphere (e.g.,

nitrogen or argon), add the base or catalyst at an appropriate temperature (often 0 °C or

room temperature).

Stir the mixture for a specified time to allow for the formation of the reactive species.

Slowly add a solution of ethyl acrylate in the anhydrous solvent to the reaction mixture.

Monitor the reaction progress by a suitable analytical technique (e.g., thin-layer

chromatography).

Upon completion, quench the reaction by the slow addition of the quenching solution.

Extract the aqueous layer with the organic solvent.

Combine the organic layers, wash with brine, and dry over the drying agent.
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Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude

product.

Purify the crude product by a suitable method (e.g., column chromatography or distillation) to

yield the desired substituted propionate.

Signaling and Metabolic Pathways
While Ethyl 3-methoxypropionate is not known to be directly involved in specific signaling

pathways as a signaling molecule itself, its metabolism provides insight into its biological fate. A

study on the metabolism of the closely related compound, ethyl 3-ethoxypropionate, in rats

revealed its biotransformation into several key metabolites. This metabolic pathway is crucial

for understanding its toxicological profile and potential interactions within a biological system.

Ethyl 3-ethoxypropionate
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Caption: Metabolic pathway of ethyl 3-ethoxypropionate in rats.

Conclusion
Ethyl 3-methoxypropionate is emerging as a valuable tool in the researcher's arsenal,

extending far beyond its role as a simple solvent. Its utility as a synthetic building block for the

construction of complex and biologically relevant molecules presents significant opportunities in
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drug discovery and medicinal chemistry. The continued exploration of its reactivity and the

development of novel synthetic methodologies centered around this scaffold are anticipated to

unlock new avenues for the creation of innovative therapeutics and research probes. This

guide serves as a foundational resource to stimulate further investigation into the promising

research applications of Ethyl 3-methoxypropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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